6-bromo-1,4-dimethyl-1H-1,3-benzodiazole
Overview
Description
“6-bromo-1,4-dimethyl-1H-1,3-benzodiazole” is a chemical compound . It is a derivative of benzimidazole, which is a type of organic compound known as heterocyclic aromatic organic compounds . These are organic compounds containing a benzene ring fused to an imidazole ring .
Molecular Structure Analysis
The molecular formula of “6-bromo-1,4-dimethyl-1H-1,3-benzodiazole” is C9H9BrN2 . It contains a benzene ring fused to an imidazole ring .
Chemical Reactions Analysis
While specific chemical reactions involving “6-bromo-1,4-dimethyl-1H-1,3-benzodiazole” are not available, it’s worth noting that imidazole derivatives show a broad range of chemical and biological properties .
Physical And Chemical Properties Analysis
The physical and chemical properties of “6-bromo-1,4-dimethyl-1H-1,3-benzodiazole” include a molecular weight of 225.09 . It is a powder at room temperature .
Scientific Research Applications
Synthesis of Novel Pharmaceutical Compounds
The imidazole core of 6-bromo-1,4-dimethyl-1H-1,3-benzodiazole is a crucial component in the synthesis of various pharmaceutical compounds. This moiety is known for its presence in drugs that exhibit a wide range of biological activities, including antibacterial, antitumor, and antiviral properties . The bromine atom present in the compound can act as a good leaving group, allowing for further functionalization and the creation of novel drugs with potential therapeutic applications.
Development of Anticorrosion Agents
Research has indicated that compounds similar to 6-bromo-1,4-dimethyl-1H-1,3-benzodiazole can be evaluated for their anticorrosion properties . These compounds can be used to protect metals from corrosion, which is particularly useful in industrial settings where metal parts are exposed to harsh conditions.
Antimicrobial and Antioxidant Attributes
The structural motif of 6-bromo-1,4-dimethyl-1H-1,3-benzodiazole is conducive to antimicrobial and antioxidant activities. By synthesizing and characterizing derivatives of this compound, researchers can explore its potential in biomedical therapeutics as an antimicrobial or antioxidant agent .
Anti-Tubercular Potential
Derivatives of imidazole compounds have been synthesized and evaluated for their anti-tubercular potential against Mycobacterium tuberculosis . The unique structure of 6-bromo-1,4-dimethyl-1H-1,3-benzodiazole could be modified to enhance its activity against tuberculosis, contributing to the fight against this infectious disease.
Agrochemical Applications
Imidazole derivatives are also significant in the field of agrochemicals. They can be used to develop new pesticides and herbicides, providing farmers with more tools to protect their crops from pests and diseases .
Functional Materials and Catalysis
The versatility of imidazole compounds extends to the development of functional materials and catalysts. These materials can be used in various applications, including solar cells, optical devices, and as catalysts in chemical reactions .
properties
IUPAC Name |
6-bromo-1,4-dimethylbenzimidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrN2/c1-6-3-7(10)4-8-9(6)11-5-12(8)2/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IAOKCFYNSUUOKL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC2=C1N=CN2C)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1354757-31-5 |
Source
|
| Record name | 6-bromo-1,4-dimethyl-1H-1,3-benzodiazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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